Cas no 1400645-11-5 (Methyl 1-(tert-Butyl)-1H-benzoD1,2,3triazole-5-carboxylate)

• Product Name: Methyl 1-(tert-Butyl)-1H-benzoD1,2,3triazole-5-carboxylate
• CAS No: 1400645-11-5
• MF: C₁₂H₁₅N₃O₂
• MW: 233.266402482986
• CID: 4594153
• Update Time: 2025-06-08

Methyl 1-(tert-Butyl)-1H-benzoD1,2,3triazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• METHYL 1-TERT-BUTYL-1,2,3-BENZOTRIAZOLE-5-CARBOXYLATE
• Methyl 1-(tert-butyl)-1H-benzo[d][1,2,3]triazole-5-carboxylate
• V3020
• methyl 1-tert-butylbenzotriazole-5-carboxylate
• Methyl 1-(t-butyl)-1H-benzo[d][1,2,3]triazole-5-carboxylate
• Methyl1-(tert-butyl)-1H-benzo[d][1,2,3]triazole-5-carboxylate
• Methyl 1-(tert-Butyl)-1H-benzoD1,2,3triazole-5-carboxylate

• Inchi： 1S/C12H15N3O2/c1-12(2,3)15-10-6-5-8(11(16)17-4)7-9(10)13-14-15/h5-7H,1-4H3
• InChI Key： BGFNUHCYHZDKKU-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC2=C(C=1)N=NN2C(C)(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 301
• XLogP3: 1.9
• Topological Polar Surface Area: 57

Additional information on Methyl 1-(tert-Butyl)-1H-benzoD1,2,3triazole-5-carboxylate

Methyl 1-(tert-Butyl)-1H-benzoD1,2,3triazole-5-carboxylate (CAS No. 1400645-11-5): An Overview of Its Structure, Synthesis, and Applications

Methyl 1-(tert-Butyl)-1H-benzoD1,2,3triazole-5-carboxylate (CAS No. 1400645-11-5) is a versatile organic compound that has gained significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound belongs to the class of benzo[d][1,2,3]triazoles, which are known for their stability and reactivity in different chemical reactions.

The molecular formula of Methyl 1-(tert-Butyl)-1H-benzoD1,2,3triazole-5-carboxylate is C₁₃H₁₅N₃O₂, and its molecular weight is approximately 245.28 g/mol. The compound features a tert-butyl group attached to the nitrogen atom of the triazole ring and a methyl ester group on the carboxylic acid moiety. This combination of functional groups imparts unique properties to the molecule, making it an attractive candidate for various synthetic transformations and biological studies.

In terms of synthesis, Methyl 1-(tert-Butyl)-1H-benzoD1,2,3triazole-5-carboxylate can be prepared through several methods. One common approach involves the reaction of 5-carboxybenzotriazole with tert-butylamine followed by esterification with methanol. Another method involves the coupling of 5-bromobenzotriazole with tert-butylamine and subsequent esterification. These synthetic routes have been optimized to achieve high yields and purity levels, making the compound readily available for further research and application.

The physical properties of Methyl 1-(tert-Butyl)-1H-benzoD1,2,3triazole-5-carboxylate include a melting point of around 89-92°C and a boiling point that is not typically reported due to its stability at high temperatures. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), which facilitates its use in various chemical reactions and analytical techniques.

In the pharmaceutical industry, Methyl 1-(tert-Butyl)-1H-benzoD1,2,3triazole-5-carboxylate has shown promise as a building block for the synthesis of bioactive molecules. Recent studies have explored its potential as an intermediate in the development of new drugs targeting specific biological pathways. For example, researchers have investigated its use in the synthesis of compounds with anti-inflammatory and anti-cancer properties. The tert-butyl group provides steric protection and enhances the stability of the molecule, while the triazole ring offers opportunities for further functionalization through click chemistry reactions.

Beyond pharmaceuticals, Methyl 1-(tert-Butyl)-1H-benzoD1,2,3triazole-5-carboxylate has found applications in materials science. Its unique electronic properties make it suitable for use in organic electronics and photovoltaic devices. The presence of the triazole ring can improve the charge transport properties of materials, while the methyl ester group can enhance solubility and processability. These characteristics have led to its use in the development of novel organic semiconductors and light-emitting diodes (LEDs).

In addition to its practical applications, Methyl 1-(tert-Butyl)-1H-benzoD1,2,3triazole-5-carboxylate has been studied for its theoretical significance in understanding molecular interactions and reactivity patterns. Computational methods have been employed to investigate its electronic structure and predict its behavior in different environments. These studies have provided valuable insights into the design of new molecules with tailored properties.

The safety profile of Methyl 1-(tert-Butyl)-1H-benzoD1,2,3triazole-5-carboxylate is an important consideration for both research and industrial applications. While it is generally considered safe when handled properly under laboratory conditions, standard precautions should be taken to avoid exposure to skin or inhalation. Proper storage conditions should be maintained to ensure stability and prevent degradation.

In conclusion, Methyl 1-(tert-Butyl)-1H-benzoD1,2,3triazole-5-carboxylate (CAS No. 1400645-11-5) is a multifaceted compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure and functional groups make it an attractive candidate for further research and development. As new studies continue to uncover its properties and potential uses, this compound is likely to play an increasingly important role in advancing various scientific fields.